Cas no 87569-05-9 (Butanoyl chloride, 2,3,3-trimethyl-, (S)-)
87569-05-9 structure
Product Name:Butanoyl chloride, 2,3,3-trimethyl-, (S)-
CAS No:87569-05-9
MF:C7H13ClO
MW:148.630521535873
CID:655056
PubChem ID:12547646
Update Time:2025-04-19
Butanoyl chloride, 2,3,3-trimethyl-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoyl chloride, 2,3,3-trimethyl-, (S)-
- 87569-05-9
- DTXSID30502123
- (2S)-2,3,3-Trimethylbutanoyl chloride
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- Inchi: 1S/C7H13ClO/c1-5(6(8)9)7(2,3)4/h5H,1-4H3/t5-/m1/s1
- InChI Key: SXJYIEBMAQEWPK-RXMQYKEDSA-N
- SMILES: ClC([C@@H](C)C(C)(C)C)=O
Computed Properties
- Exact Mass: 148.0654927g/mol
- Monoisotopic Mass: 148.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Butanoyl chloride, 2,3,3-trimethyl-, (S)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
87569-05-9 (Butanoyl chloride, 2,3,3-trimethyl-, (S)-) Related Products
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